Cas no 77-48-5 (1,3-Dibromo-5,5-dimethylhydantoin)

• Product Name: 1,3-Dibromo-5,5-dimethylhydantoin
• CAS No: 77-48-5
• MF: C₅H₆Br₂N₂O₂
• MW: 285.921339511871
• MDL: MFCD00003189
• CID: 34074
• PubChem ID: 87567800
• Update Time: 2025-09-11

1,3-Dibromo-5,5-dimethylhydantoin Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-5,5-dimethylimidazolidine-2,4-dione
• BROMTOIN
• DDH
• DIBROMANTIN
• DIBROMATIN
• Dibromo-5,5-dimethylhydantoin
• DIBROMO DIMETHYL HYDANTOIN
• 1,3-dibrom0-5,5-dimethylhydantoin
• 1,3-dibromo-5,5-dimethyl-4-imidazolidinedione
• 1,3-dibromo-5,5-dimethyl-hydantoi
• 2,4-Imidazolidinedione,1,3-dibromo-5,5-dimethyl-
• 4-Imidazolidinedione,1,3-dibromo-5,5-dimethyl-2
• dibromantine
• n,n’-dibromodimethylhydantoin
• 1,3-Dibromo-5,5-dimethyldantoin
• Bromochlorlhydamtoin
• 1,3-Dibromo-5,5-dimethylhydantoin
• 1,3-Dibromo-5,5-dimethyl-2,4-imidazolidinedione
• C5H6Br2N2O2
• DBDMH
• dibromohydantoin
• 1,3-dibromo-4,4-dimethyl-2,5-dioxoimidazolidine
• 1,3-Dibromo-5
• 1,3-dibromo-5,5-dimethyl-hydantoin
• 3-DibroMo-5
• Bromotoin
• N,N'-dibromo-5,5-dimethyl hydantoin
• DBNPA
• Take Charge Orange
• N,N'-Dibromodimethylhydantoin
• 5,5-Dimethyl-1,3-dibromohydantoin
• 2,4-Imidazolidinedione, 1,3-dibromo-5,5-dimethyl-
• EPA Pesticide Chemical Code 006317
• V9R5F9I7MZ
• HYDANTOIN, 1,3-DIBROMO-5,5-DIMETHYL-
• VRLDVERQJMEPIF-UHFFFAOYSA-N
• NSC33305
• BRN 0146024
• D1265
• 1,3-dibrom-5,5-dimethyl-hydantoin
• 1,3-bis(bromanyl)-5,5-dimethyl-imidazolidine-2,4-dione
• D72511
• 1,3-dibromo-5,5-dimethyl 2,4-imidazolidinedione
• 1.3-dibromo-5,5-dimethylhydantoin
• N,N'-dibromo-5,5-dimethylhydantoin
• NSC 33305
• NCGC00254227-01
• EN300-19692
• 1,3-dibrom-5,5-dimethylhydantoin
• dibromo-dimethyl hydantoin
• DIBROMANTIN [MI]
• LS-76076
• FT-0606626
• 1,3-dibromo-5,5-dimethyl hydantoin
• Hydantoin, 1,3-dibromo-5,5-dimethyl- (8CI)
• 77-48-5
• SCHEMBL2790
• 1,3-dibromo -5,5-dimethylhydantoin
• 5,5-dimethy-1,3-dibromohydantoin
• dibromodimethyl hydantoin
• NCGC00164069-01
• CHEMBL3184055
• EC 201-030-9
• 5-24-05-00374 (Beilstein Handbook Reference)
• NSC-33305
• AMY25778
• AKOS009031396
• Tox21_300158
• EINECS 201-030-9
• 1,3 dibromo-5,5 dimethyl hydantoin
• A839113
• Hydantoin, 1,3-dibromo-5,5-dimethyl-; 1,3-dibromo-5,5-dimethyl-2,4-imidazolidinedione; 2,4-imidazolidinedione, 1,3-dibromo-5,5-dimethyl-
• C5-H6-Br2-N2-O2
• AI3-23671
• HY-Y0786
• 1,3-Dibromo-5,5-Dimethylhydantoin(DBDMH)
• Q2078816
• 1,3-DIBROMO-5,5-DIMETHYLIMIDAZOLIDIN-2,4-DIONE
• W-104313
• 1,3-dibromo-5,5-dimethyl-imidazolidine-2,4-dione
• TakeCharge Orange
• CAS-77-48-5
• AC-4444
• 1,3-Dibromo-5,5-dimethylhydantoine
• dibromo-dimethylhydantoin
• UNII-V9R5F9I7MZ
• 2,4-imidazolidinadiona, 1,3-dibromo-5,5-dimetil-
• 1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)
• MFCD00003189
• BCP16411
• 1,3-dibromo 5,5-dimethylhydantoine
• STR01390
• 2, 1,3-dibromo-5,5-dimethyl-
• 5,3-dibromohydantoin
• 1,3-Dibromo-5,5-dimethylhydantoin, 98%
• Hydantoin,3-dibromo-5,5-dimethyl-
• DTXCID1015341
• CS-0015767
• NCGC00164069-02
• DTXSID3035341
• dibromodimethylhydantoin
• 1,3-dibromo-5,5 dimethylhydantoin
• 1,3-dibromo-5,5-dimethylimidazoline-2,4-dione
• 2,4-dibromo-5,5-dimethylhydantoin
• NS00004807
• Disinfectant Tablets
• 1,3-dibromo 5,5-dimethylhydantoin
• DisinfectantTablets
• 201-030-9

• MDL： MFCD00003189
• Inchi： 1S/C5H6Br2N2O2/c1-5(2)3(10)8(6)4(11)9(5)7/h1-2H3
• InChI Key： VRLDVERQJMEPIF-UHFFFAOYSA-N
• SMILES： BrN1C(N(C(C1(C)C)=O)Br)=O
• BRN： 0146024

Computed Properties

• Exact Mass: 283.88000
• Monoisotopic Mass: 283.879603
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 40.6

Experimental Properties

• Color/Form: Pale yellow crystals.
• Density: 1.00 g/cm3 (25℃)
• Melting Point: 197-199 °C (dec.) (lit.)
• Boiling Point: 250.2 °C at 760 mmHg
• Flash Point: 155 ºC
• Refractive Index: 1.6220 (estimate)
• Solubility: 1g/l
• Water Partition Coefficient: Soluble in Alcohol, Ether, Benzene. Insoluble in Water.
• PSA: 40.62000
• LogP: 1.52480
• Merck: 3017
• Sensitiveness: Moisture Sensitive
• Decomposition: 197-199 ºC
• Solubility: Soluble in chloroform, ethanol, acetone. It decomposes in strong acid and alkali, and partially decomposes in water.

1,3-Dibromo-5,5-dimethylhydantoin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H272,H301,H314,H400
• Warning Statement： P220,P273,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3087 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-22-35-50/53
• Safety Instruction： S17-S26-S36/37/39-S45-S60-S61
• RTECS：MU0686000
• Hazardous Material Identification：
• Safety Term：5.1
• Packing Group：II
• Risk Phrases：R22; R34; R50; R8
• Packing Group：II
• Hazard Level：5.1
• HazardClass：5.1 (6.1)
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature